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Compound of Interest

Compound Name: trans-2-pentadecenoyl-CoA

Cat. No.: B15551073 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
trans-2-pentadecenoyl-CoA is a long-chain monounsaturated fatty acyl-coenzyme A thioester.

As an intermediate in fatty acid metabolism, it plays a role in various biological processes,

including beta-oxidation and fatty acid elongation. Understanding its handling and storage is

critical for accurate and reproducible experimental results. These application notes provide

detailed guidelines for the proper storage, handling, and use of trans-2-pentadecenoyl-CoA in

a research setting.

Chemical and Physical Properties
While specific experimental data for trans-2-pentadecenoyl-CoA is limited, the following table

summarizes its computed properties and estimated values based on structurally similar long-

chain acyl-CoA esters.
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Property Value Source/Method

Molecular Formula C₃₆H₆₂N₇O₁₇P₃S PubChem CID: 86289263

Molecular Weight 985.9 g/mol Computed by PubChem[1]

Physical State Solid (presumed)
General knowledge of long-

chain acyl-CoAs

Solubility

Water
Practically insoluble.[2] Forms

micelles above CMC.

Organic Solvents
Soluble in ethanol, chloroform,

diethyl ether.

Stock Solutions

Can be prepared in water-

miscible organic solvents like

DMSO for dilution in aqueous

buffers.

Critical Micelle Concentration

(CMC)
~30-60 µM (Estimated)

Estimated based on data for

palmitoyl-CoA (C16:0) and the

effect of a double bond. A

double bond decreases the

effective acyl chain length by

approximately 1.6 carbons.[3]

Palmitoyl-CoA has a CMC

ranging from 7 to 250 µM

depending on buffer

conditions.[4]

Stability

Solid
Relatively stable when stored

properly.

Aqueous Solution

Prone to hydrolysis of the

thioester bond, especially at

non-neutral pH.
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Exposure to Air
Unsaturated acyl chain is

susceptible to oxidation.

Handling and Storage Conditions
Proper handling and storage are crucial to maintain the integrity of trans-2-pentadecenoyl-
CoA.

Storage Recommendations
Short-term Storage (days to weeks): Store as a solid or in a suitable organic solvent at

-20°C.

Long-term Storage (months to years): For maximum stability, store as a lyophilized powder

or in an organic solvent at -80°C under an inert atmosphere (e.g., argon or nitrogen) to

prevent oxidation.

Aqueous Solutions: It is highly recommended to prepare aqueous solutions fresh for each

experiment. If short-term storage is necessary, flash-freeze aliquots in liquid nitrogen and

store at -80°C for no longer than one week. Avoid repeated freeze-thaw cycles.

Safe Handling Procedures
Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,

safety glasses, and gloves.

Work Environment: Handle the compound in a well-ventilated area. For procedures that may

generate dust or aerosols, use a chemical fume hood.

Dispensing: When weighing the solid, do so in a controlled environment to avoid inhalation of

any dust. For preparing solutions, add the solvent to the vial containing the solid to avoid

loss of material.

Disposal: Dispose of waste in accordance with local, regional, and national regulations for

chemical waste.
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The following are representative protocols for the use of trans-2-pentadecenoyl-CoA in

common experimental settings.

Protocol 1: Preparation of Stock Solutions
Objective: To prepare a concentrated stock solution of trans-2-pentadecenoyl-CoA for use in

various assays.

Materials:

trans-2-pentadecenoyl-CoA (solid)

Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes

Pipettes and sterile tips

Procedure:

Allow the vial of solid trans-2-pentadecenoyl-CoA to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weigh the desired amount of the solid in a microcentrifuge tube.

Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration

(e.g., 10 mM).

Vortex briefly to dissolve the solid completely.

Aliquot the stock solution into smaller volumes in separate microcentrifuge tubes to avoid

repeated freeze-thaw cycles.

Store the aliquots at -80°C under an inert atmosphere if possible.

Protocol 2: Enzymatic Assay for trans-2-Enoyl-CoA
Reductase Activity
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Objective: To measure the activity of trans-2-enoyl-CoA reductase using trans-2-
pentadecenoyl-CoA as a substrate by monitoring the oxidation of NADPH.

Materials:

trans-2-pentadecenoyl-CoA stock solution (e.g., 10 mM in DMSO)

NADPH

Purified trans-2-enoyl-CoA reductase or cell lysate containing the enzyme

Assay Buffer (e.g., 100 mM potassium phosphate buffer, pH 7.4)

UV-transparent 96-well plate or cuvettes

Spectrophotometer capable of reading absorbance at 340 nm

Procedure:

Prepare a reaction mixture in the assay buffer containing NADPH at a final concentration of

100-200 µM.

Add the enzyme source (purified enzyme or cell lysate) to the reaction mixture.

To initiate the reaction, add trans-2-pentadecenoyl-CoA to the desired final concentration

(e.g., 10-100 µM). The final concentration of DMSO should be kept low (e.g., <1%) to avoid

enzyme inhibition.

Immediately monitor the decrease in absorbance at 340 nm at a constant temperature (e.g.,

37°C). The decrease in absorbance corresponds to the oxidation of NADPH to NADP⁺.

Calculate the rate of NADPH oxidation using the molar extinction coefficient of NADPH at

340 nm (6220 M⁻¹cm⁻¹).

Run appropriate controls, including a reaction mixture without the enzyme and a reaction

mixture without the substrate.

Signaling Pathways and Experimental Workflows
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Fatty Acid Beta-Oxidation Pathway
The following diagram illustrates the involvement of trans-2-enoyl-CoA intermediates in the

mitochondrial beta-oxidation spiral.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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